![molecular formula C18H18ClFN2O B249205 1-(3-Chlorobenzyl)-4-(2-fluorobenzoyl)piperazine](/img/structure/B249205.png)
1-(3-Chlorobenzyl)-4-(2-fluorobenzoyl)piperazine
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Overview
Description
1-(3-Chlorobenzyl)-4-(2-fluorobenzoyl)piperazine, also known as CBFP, is a chemical compound that belongs to the family of piperazines. It is a white solid that has been extensively studied for its potential applications in the field of medicinal chemistry. CBFP is a derivative of piperazine, which is a well-known scaffold for the development of bioactive compounds.
Mechanism of Action
The exact mechanism of action of 1-(3-Chlorobenzyl)-4-(2-fluorobenzoyl)piperazine is not fully understood, but it is believed to act as a modulator of several neurotransmitter systems in the brain. This compound has been shown to bind to several receptors, including dopamine, serotonin, and adrenergic receptors. It has also been shown to inhibit the reuptake of dopamine and serotonin, leading to increased levels of these neurotransmitters in the brain.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, leading to improved mood and reduced anxiety. This compound has also been shown to have analgesic effects, possibly through its modulation of the opioid system. Additionally, this compound has been shown to have antipsychotic effects, possibly through its modulation of the dopamine system.
Advantages and Limitations for Lab Experiments
1-(3-Chlorobenzyl)-4-(2-fluorobenzoyl)piperazine has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. Additionally, this compound has been extensively studied, and its pharmacological properties are well characterized. However, this compound also has some limitations. It is a relatively complex molecule, and its synthesis requires specialized equipment and expertise. Additionally, this compound has not been extensively studied in vivo, and its safety and efficacy in humans are not well established.
Future Directions
There are several future directions for research on 1-(3-Chlorobenzyl)-4-(2-fluorobenzoyl)piperazine. One potential direction is the development of this compound derivatives with improved pharmacological properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of neurological disorders. Finally, more research is needed to establish the safety and efficacy of this compound in humans, which could pave the way for its use as a therapeutic agent.
Synthesis Methods
The synthesis of 1-(3-Chlorobenzyl)-4-(2-fluorobenzoyl)piperazine involves the reaction of 1-(3-chlorobenzyl)piperazine with 2-fluorobenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform and is typically carried out at room temperature. The product is obtained as a white solid after purification by column chromatography.
Scientific Research Applications
1-(3-Chlorobenzyl)-4-(2-fluorobenzoyl)piperazine has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess a wide range of pharmacological activities, including antipsychotic, antidepressant, anxiolytic, and analgesic effects. This compound has also been investigated for its potential use in the treatment of neurological disorders such as schizophrenia, bipolar disorder, and neuropathic pain.
properties
Molecular Formula |
C18H18ClFN2O |
---|---|
Molecular Weight |
332.8 g/mol |
IUPAC Name |
[4-[(3-chlorophenyl)methyl]piperazin-1-yl]-(2-fluorophenyl)methanone |
InChI |
InChI=1S/C18H18ClFN2O/c19-15-5-3-4-14(12-15)13-21-8-10-22(11-9-21)18(23)16-6-1-2-7-17(16)20/h1-7,12H,8-11,13H2 |
InChI Key |
QNDMOIQOUYMSOU-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1CC2=CC(=CC=C2)Cl)C(=O)C3=CC=CC=C3F |
Canonical SMILES |
C1CN(CCN1CC2=CC(=CC=C2)Cl)C(=O)C3=CC=CC=C3F |
Origin of Product |
United States |
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